6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline

• CAS No.: 918489-44-8
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 6-piperidin-4-yloxy-5-prop-1-en-2-ylisoquinoline
• InChI: InChI=1S/C17H20N2O/c1-12(2)17-15-7-10-19-11-13(15)3-4-16(17)20-14-5-8-18-9-6-14/h3-4,7,10-11,14,18H,1,5-6,8-9H2,2H3
• InChI Key: SLFNULROTGEEJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=C(C=CC2=C1C=CN=C2)OC3CCNCC3

Description

6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline is an isoquinoline derivative featuring a piperidin-4-yloxy group at position 6 and a prop-1-en-2-yl (isopropenyl) substituent at position 5. The piperidinyloxy group introduces a flexible ether linkage, while the isopropenyl moiety may enhance lipophilicity, influencing bioavailability and target binding .

Biological Activity

6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline is a compound of significant interest in medicinal chemistry due to its complex structure and potential therapeutic applications. This article explores its biological activity, including its pharmacological properties, mechanisms of action, and comparative analysis with related compounds.

Structural Overview

The compound features a piperidine ring attached to an isoquinoline core , which is further substituted with a prop-1-en-2-yl group . The molecular formula contributes to its unique biological interactions and potential therapeutic effects.

Pharmacological Properties

Research indicates that 6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline exhibits various biological activities, particularly in the following areas:

• Anticancer Activity : Preliminary studies suggest that this compound may act as an agonist for specific cellular pathways involved in cancer cell apoptosis.
• Neuroprotective Effects : Its structural similarity to other isoquinoline derivatives has led to investigations into its neuroprotective properties, potentially benefiting conditions like neurodegeneration.

The mechanisms underlying the biological activity of 6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline are primarily attributed to:

• Binding Affinity : Interaction studies have shown that this compound can bind effectively to various biological targets, influencing cellular signaling pathways.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular function and promoting therapeutic effects.

Comparative Analysis with Related Compounds

To better understand the unique properties of 6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline, it is useful to compare it with structurally similar compounds. The following table summarizes key features:

Compound Name	Structural Features	Unique Aspects
6-(Piperidin-4-yloxy)isoquinolin-1(2H)-one	Isoquinoline core with piperidine	Lacks the propene substitution
5-(Propylamino)-3-methylisoquinoline	Isoquinoline with an amine	Different amine group affects biological activity
7-Hydroxyisoquinoline	Hydroxyl group substitution	Potentially different pharmacological properties

This comparison highlights how specific substituents can influence the biological activity and chemical reactivity of isoquinoline derivatives.

Case Studies and Research Findings

Several studies have examined the biological activity of isoquinoline derivatives, including 6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline:

• Anticancer Studies : A study demonstrated that compounds similar to 6-(Piperidin-4-yloxy)-5-(prop-1-EN-2-YL)isoquinoline exhibited significant tumor growth inhibition in various cancer cell lines, suggesting a potential role in cancer therapy .
• Neuroprotective Research : Investigations into the neuroprotective effects revealed that certain isoquinoline derivatives could protect neuronal cells from oxidative stress, indicating a possible application in neurodegenerative diseases .
• Mechanistic Insights : Further research indicated that these compounds could modulate mitochondrial function, which is critical for maintaining cellular homeostasis and preventing apoptosis in cancer cells .

Comparison with Similar Compounds

Core Heterocyclic Scaffolds

The compound’s isoquinoline core distinguishes it from quinoline () and quinazoline () analogs. Isoquinoline’s fused benzene-pyridine system creates distinct electronic and steric environments compared to quinoline (pyridine fused at C2–C3) or quinazoline (pyrimidine fused to benzene). These differences affect reactivity, solubility, and biological target interactions.

Compound	Core Structure	Key Substituents
6-(Piperidin-4-yloxy)-5-(prop-1-en-2-yl)isoquinoline	Isoquinoline	6-piperidin-4-yloxy (ether), 5-prop-1-en-2-yl (alkene)
1-(4-(4-(3,4-Dichloro-2-fluorophenylamino)-7-methoxyquinazolin-6-yloxy)piperidin-1-yl)prop-2-en-1-one	Quinazoline	6-piperidinyloxy, 7-methoxy, prop-2-en-1-one (α,β-unsaturated ketone)
6-Chloro-4-(piperidin-1-yl)-2-(pyrrolidin-1-yl)quinoline	Quinoline	4-piperidin-1-yl, 2-pyrrolidin-1-yl (amines), 6-chloro
(S)-5-(Piperidine-1-sulfonyl)-isoquinoline dihydrochloride	Isoquinoline	5-piperidine-1-sulfonyl (sulfonamide)

Substituent Analysis

• Piperidinyloxy vs. Piperidinyl/Sulfonyl Groups: The ether-linked piperidine in the target compound contrasts with the amine-linked piperidine in ’s quinoline derivative and the sulfonyl group in ’s isoquinoline.
• Alkenyl Substituents : The isopropenyl group in the target compound differs from the α,β-unsaturated ketone in ’s quinazoline. Alkenes may participate in conjugation or serve as sites for further functionalization, while ketones could engage in hydrogen bonding .